5-methoxy-1-methyl-3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione

• IUPAC Name: 3-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]-5-methoxy-1-methylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C20H20N4O4/c1-22-18-17(15(28-2)9-10-21-18)19(26)24(20(22)27)12-16(25)23-11-5-7-13-6-3-4-8-14(13)23/h3-4,6,8-10H,5,7,11-12H2,1-2H3
• InChI Key: XQCDHDACVBTWCW-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)CC(=O)N3CCCC4=CC=CC=C43)OC
• Molecular Formula: C20H20N4O4
• Molecular Weight: 380.4 g/mol
• CAS No.: 946350-93-2

Description

5-Methoxy-1-methyl-3-[2-oxo-2-(1,2,3,4-tetrahydroquinolin-1-yl)ethyl]-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione is a pyrido-pyrimidine-dione derivative with a complex heterocyclic scaffold. Its structure features:

• A pyrido[2,3-d]pyrimidine-2,4-dione core, which is a fused bicyclic system known for its pharmacological relevance in kinase inhibition and antimicrobial activity .
• A 5-methoxy group and 1-methyl substitution, which influence electronic properties and metabolic stability.

This compound’s design leverages structural motifs observed in bioactive molecules, such as tetrahydroquinoline-derived moieties (implicated in CNS activity) and pyrimidine-diones (associated with antimicrobial and anti-inflammatory effects) .

Comparison with Similar Compounds

Key Observations :

• Side-chain flexibility: The tetrahydroquinolinyl group in the target compound may confer higher lipophilicity compared to the piperazinyl analog, affecting blood-brain barrier penetration .

Pharmacological and Physicochemical Comparisons

Antimicrobial Activity

• The target compound’s tetrahydroquinolinyl side chain shows moderate activity against Gram-positive bacteria (MIC: 8–16 µg/mL), but less potency than thieno-pyrimidine-diones with oxadiazole substituents (MIC: 2–4 µg/mL) .
• Thieno-pyrimidinones (e.g., N-[5-(2-furanyl)-2-methyl-4-oxo-4H-thieno[2,3-d]pyrimidin-3-yl]-carboxamide) demonstrate superior antifungal activity due to furan-derived hydrogen-bonding interactions .

Solubility and Stability

• 5-Methoxy substitution improves aqueous solubility (logP ~2.1) compared to ethoxy analogs (logP ~2.8) but reduces metabolic stability in hepatic microsomes .
• Thieno-pyrimidine-diones with polar oxadiazole groups exhibit higher melting points (>250°C) and crystallinity, enhancing formulation stability .